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Compound of Interest

Compound Name: Disperse Red 60

Cat. No.: B082247 Get Quote

This guide provides a comparative analysis of analytical standards and methodologies for

Disperse Red 60, catering to researchers, scientists, and professionals in drug development

and textile chemistry. The focus is on the objective comparison of the product's performance

with alternative analytical methods, supported by experimental data.

Disperse Red 60, an anthraquinone-based dye, is primarily used for dyeing polyester and

other synthetic fibers.[1][2] Its detection and quantification in various matrices, such as textiles

and wastewater, are crucial for quality control and environmental monitoring.[3] This

necessitates the use of well-characterized analytical standards and validated analytical

methods.

Comparison of Commercially Available Disperse
Red 60 Standards
Analytical standards for Disperse Red 60 are available from several chemical suppliers. While

a direct cross-validation study between these standards is not readily available in the public

domain, a comparison of their specifications provides insight into their suitability for different

analytical purposes.
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Supplier/Sourc
e

CAS Number
Molecular
Formula

Molecular
Weight ( g/mol
)

Purity/Notes

Biosynth[4] 17418-58-5 C₂₀H₁₃NO₄ 331.32

High-quality

reference

standard for

pharmaceutical

testing.

Benchchem[3] 17418-58-5 C₂₀H₁₃NO₄ 331.3
For research use

only.

Sigma-Aldrich 17418-58-5 C₂₀H₁₃NO₄ 331.331

Sold as-is for

early discovery

research; buyer

assumes

responsibility to

confirm identity

and purity.

World Dye

Variety[2]
17418-58-5 C₂₀H₁₃NO₄ 331.32

Lists multiple

suppliers.

Alternative Analytical Methodologies
The standard analytical techniques for quantifying Disperse Red 60 typically involve

chromatographic methods. High-Performance Liquid Chromatography (HPLC) with UV-Vis

detection is a common approach.[3] For higher sensitivity and selectivity, especially in complex

matrices, Liquid Chromatography coupled with tandem Mass Spectrometry (LC/MS/MS) is

employed.[5][6]

Experimental Protocols
Sample Preparation for Textile Analysis
A general procedure for extracting Disperse Red 60 from a textile sample for subsequent

analysis is as follows:
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Weigh 1 gram of the textile sample.

Add 20 mL of methanol (MeOH).

Sonicate at 50°C for 30 minutes.

Centrifuge the extract at 10,000 rpm for 10 minutes.

Filter the supernatant through a 0.22 µm PTFE filter.

Evaporate the solvent and reconstitute the residue in a suitable solvent for analysis (e.g.,

95:5 water/methanol).[5]

High-Performance Liquid Chromatography (HPLC) with
UV-Vis Detection
This method is suitable for the quantification of Disperse Red 60 in less complex matrices.

Instrumentation: A standard HPLC system equipped with a UV-Vis detector.

Column: A C18 reversed-phase column is typically used.

Mobile Phase: A gradient elution with a mixture of water (often with a modifier like formic

acid) and an organic solvent like acetonitrile or methanol.

Detection: The UV-Vis detector is set to the wavelength of maximum absorbance for

Disperse Red 60.

Quantification: A calibration curve is generated using certified reference standards of

Disperse Red 60.[3]

Liquid Chromatography with Tandem Mass
Spectrometry (LC/MS/MS)
This method offers high sensitivity and is ideal for trace analysis and confirmation.

Instrumentation: A UHPLC system coupled to a triple quadrupole mass spectrometer.[5]
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Column: A Kinetex C18 UHPLC column (100 x 2.1 mm, 1.7 µm) or equivalent.[5]

Mobile Phase:

A: Water with 0.1% formic acid

B: Acetonitrile or Methanol

A gradient elution program is used for separation.[5]

Flow Rate: 0.3 mL/min.[5]

Detection: Multiple Reaction Monitoring (MRM) is used for the specific detection and

quantification of the target analyte.

Method Performance Data
The following table summarizes typical performance data for the LC/MS/MS analysis of

synthetic dyes, including disperse dyes. This data is indicative of the performance that can be

expected when using a validated method with a reliable analytical standard.

Parameter Typical Performance

Linearity (R²)
> 0.99 for a calibration range of 0.01 to 1.5

µg/mL.[6]

Matrix Effect

Varies depending on the dye and the matrix. For

some disperse dyes, it can range from 63.0% to

120.9%. Strong matrix effects have been

observed for certain dyes, which may require

the use of matrix-matched standards for

accurate quantification.[5]

Recovery
Typically expected to be within 70-120% for a

validated method.

Limit of Detection (LOD)
In the low ng/mL range, depending on the

specific dye and instrumentation.

Limit of Quantification (LOQ) In the low to mid ng/mL range.
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Caption: Workflow for cross-validation of analytical methods and standards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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